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Compound of Interest

4-(aminomethyl)tetrahydro-2H-
Compound Name:
pyran-4-ol

Cat. No.: B1371144

Technical Support Center: 4-
(aminomethyl)tetrahydro-2H-pyran-4-ol

Prepared by the Senior Application Scientist Team

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals utilizing 4-(aminomethyl)tetrahydro-2H-pyran-4-ol (CAS No:
783303-73-1). It provides in-depth safety information, handling protocols, and troubleshooting
solutions for common experimental challenges.

Chemical Profile & Quick Stats

For immediate reference, the key identifiers and properties of 4-(aminomethyl)tetrahydro-2H-
pyran-4-ol are summarized below.
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Property Value Source
CAS Number 783303-73-1 [1]
Molecular Formula C6H13NO2 [1]
Molecular Weight 131.17 g/mol [1]
Synonyms 4-(aminomethyl)oxan-4-ol [1112]

Research & Development,
Primary Use Medicinal Chemistry Building [1][2]
Block

Frequently Asked Questions (FAQs)

This section addresses common initial inquiries regarding the handling and properties of 4-
(aminomethyl)tetrahydro-2H-pyran-4-ol.

Q: What is 4-(aminomethyl)tetrahydro-2H-pyran-4-ol and what are its primary applications?

A: 4-(aminomethyl)tetrahydro-2H-pyran-4-ol is a valuable chemical building block used
extensively in medicinal chemistry and organic synthesis. Its structure, featuring a
tetrahydropyran ring with both a primary amine and a tertiary hydroxyl group, makes it a
versatile scaffold. This unique arrangement is utilized in the development of bioactive
molecules, including selective inhibitors of mMTOR kinase and phosphodiesterase 10A
(PDE10A), which are targets for research in oncology and schizophrenia, respectively.[2]

Q: What are the primary hazards associated with this compound?

A: According to the Globally Harmonized System (GHS), this compound is known to cause skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3] It
is crucial to handle it with appropriate personal protective equipment in a well-ventilated area.

Q: How should | properly store this chemical?

A: The compound should be stored in a tightly closed container in a location that is dry, cool,
and well-ventilated.[3][4] It should be stored separately from incompatible materials and
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foodstuff containers.[3] For long-term stability and to prevent potential degradation such as
oxidation, storage under an inert gas atmosphere (e.g., Argon or Nitrogen) is recommended.[5]

Q: What chemicals or materials are incompatible with 4-(aminomethyl)tetrahydro-2H-pyran-
4-ol?

A: Due to its chemical nature, it is incompatible with strong oxidizing agents, strong acids, acid
chlorides, and reducing agents.[4][6] Contact with these materials should be avoided to prevent
vigorous or uncontrolled reactions.

Q: What is the correct procedure for disposing of waste?

A: All waste material, including empty containers, must be disposed of in accordance with
national and local regulations. Do not mix with other waste. Uncleaned containers should be
treated with the same precautions as the product itself and disposed of at an approved waste
disposal plant.[7]

Hazard Identification and Safety Precautions

A thorough understanding of the hazards is critical for safe experimentation.

~HS H | Classificati

Hazard Code Statement Class

H315 Causes skin irritation Skin Irritant, Category 2
H319 Causes serious eye irritation Eye Irritant, Category 2A
H335 May cause respiratory irritation ~ STOT SE, Category 3

Source: Echemi Safety Data Sheet[3]

Required Personal Protective Equipment (PPE)

Adherence to PPE standards is mandatory to mitigate exposure risks.
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Protection Type

Specification

Rationale

Wear tightly fitting safety
goggles with side-shields

Prevents contact with eyes,

Eye/Face ) which can cause serious

conforming to EN166 (EU) or S
irritation.[3]
NIOSH (US) standards.[3][4]
Handle with chemical-
impermeable gloves (e.g., ) _
o ) Prevents skin contact, which
Nitrile rubber) that satisfy EU o
) o can cause irritation.[3]
Skin Directive 89/686/EEC and EN

374 standard. Wear

appropriate protective clothing.

[3]4]

Contaminated gloves must be

disposed of properly.

Respiratory

Use only in a chemical fume
hood or a well-ventilated area.
[4][6] If exposure limits are
exceeded or irritation is
experienced, use a full-face
respirator with an appropriate
filter (e.g., Type ABEK).[3]

Prevents inhalation of vapors
or aerosols, which may cause

respiratory tract irritation.[3]

General Hygiene

Facilities must be equipped
with an eyewash station and a
safety shower.[4][6] Wash
hands thoroughly after
handling.[3]

Ensures immediate
decontamination capabilities in

case of accidental exposure.

Emergency Procedures & First Aid

Immediate and appropriate action during an emergency is vital.

Personal Exposure Response

e Inhalation: Move the victim to fresh air immediately.[1][3] If breathing is difficult, administer

oxygen. If the victim is not breathing, provide artificial respiration (do not use mouth-to-mouth

resuscitation) and seek immediate medical attention.[1][3][4]
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o Skin Contact: Immediately take off all contaminated clothing.[1][3] Wash the affected area
with soap and plenty of water for at least 15 minutes.[4][8] Consult a physician.[3][8]

o Eye Contact: Immediately flush eyes with plenty of pure water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][4] Remove contact lenses if present and
easy to do.[7] Seek immediate medical attention.[4]

 Ingestion: Rinse the mouth thoroughly with water.[3][8] Do NOT induce vomiting.[3][4] Never
give anything by mouth to an unconscious person. Call a physician or Poison Control Center
immediately.[1][3]

Spill & Fire Response

» Accidental Spill: Ensure adequate ventilation and evacuate personnel to a safe area.[3]
Remove all sources of ignition.[3] Wear full PPE as described in Section 3. Absorb the spill
with an inert material (e.g., vermiculite, sand, or earth) and collect it into a suitable, closed
container for disposal.[4] Prevent the chemical from entering drains or waterways.[3][4]

 Fire Fighting: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam as
extinguishing media.[3][4] Firefighters must wear a self-contained breathing apparatus
(SCBA) and full protective gear.[3][4]

Emergency Response Workflow Diagram
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Caption: Workflow for personal exposure first aid response.

Troubleshooting Guide for Experimental

Applications

This section provides solutions to potential issues encountered during experiments involving 4-

(aminomethyl)tetrahydro-2H-pyran-4-ol.

Q: My reaction yield is consistently lower than expected. What are the likely causes?

A: Low yields can stem from several factors. Consider the following:

e Reagent Purity & Stability: The compound contains both an amine and a tertiary alcohol,
which can be susceptible to degradation. Ensure it was stored correctly (cool, dry, under inert
gas) to prevent oxidation or other side reactions.[3][5] Verify the purity of all other reagents

and solvents.
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e Reaction Conditions: The primary amine is a good nucleophile, but reactions may be
reversible or require specific pH ranges. The tertiary alcohol is generally stable but could
undergo elimination under harsh acidic conditions and heat. Re-evaluate reaction time,
temperature, and stoichiometry.

Incomplete Reaction: Monitor the reaction progress using an appropriate technique (e.g.,
TLC, LC-MS). An extended reaction time or a slight increase in temperature (if thermally
stable) might be necessary.

Workup & Purification Losses: The compound's polarity, due to the amine and hydroxyl
groups, can lead to losses during aqueous workup or column chromatography. Ensure the
pH is adjusted correctly during extraction and consider using a more polar eluent system for
chromatography.

Q: I am observing an unexpected byproduct in my LC-MS/NMR analysis. What could it be?
A: The bifunctional nature of the molecule provides pathways for side reactions.

Dimerization/Oligomerization: The primary amine of one molecule could potentially react with
an activated form of another, though this is less common without a specific coupling agent.

Oxidation: While the tertiary alcohol is resistant to oxidation, the primary amine can be
oxidized. Check if your reaction conditions involve any oxidizing agents, including
atmospheric oxygen over long reaction times.

Contamination: The most common source of unexpected signals is contamination from
starting materials, solvents, or previously used glassware. Always use positive and negative
controls to validate your setup.[9]

Q: The compound appears to have discolored or changed consistency during storage. Is it still
usable?

A: Discoloration (e.g., turning yellow) or a change in consistency can indicate degradation. This
is often due to slow oxidation from air exposure or reaction with atmospheric moisture/CO?2.

o Recommendation: Before use, it is highly advisable to re-analyze the material's purity via
NMR, LC-MS, or another suitable method. If significant degradation or impurity peaks are
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observed, the material should be repurified (e.g., by distillation or chromatography) or
discarded. To prevent this, always store the compound in a tightly sealed container under an
inert atmosphere, especially after the container has been opened.[3][5]

Example Experimental Protocol: N-Acylation

This protocol details a standard N-acylation reaction, a common step in modifying the primary
amine of 4-(aminomethyl)tetrahydro-2H-pyran-4-ol.

Objective: To synthesize N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)acetamide.

Causality: This reaction adds an acetyl group to the primary amine. A non-nucleophilic base
(Triethylamine, TEA) is used to scavenge the HCI generated as a byproduct, preventing it from
protonating the starting amine and stopping the reaction. The reaction is performed at 0 °C
initially to control the exothermic nature of the acylation.

Materials:

e 4-(aminomethyl)tetrahydro-2H-pyran-4-ol
o Acetyl chloride

o Triethylamine (TEA)

e Dichloromethane (DCM, anhydrous)

» Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate (MgSO4)
Procedure:

e Setup: In a flame-dried, round-bottom flask under an argon or nitrogen atmosphere, dissolve
4-(aminomethyl)tetrahydro-2H-pyran-4-ol (1.0 eq) and triethylamine (1.2 eq) in anhydrous
DCM.
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e Cooling: Cool the stirred solution to 0 °C using an ice-water bath. This is critical for
controlling the reaction rate and minimizing side reactions.

» Reagent Addition: Add acetyl chloride (1.1 eq) dropwise to the cooled solution over 10-15
minutes using a syringe. A white precipitate (triethylamine hydrochloride) will form.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Let it stir for 2-4 hours, monitoring by TLC until the starting
material is consumed.

e Quenching & Workup: Carefully quench the reaction by slowly adding saturated sodium
bicarbonate solution. Transfer the mixture to a separatory funnel, separate the layers, and
extract the aqueous layer twice with DCM.

e Washing: Combine the organic layers and wash sequentially with water and then brine. Each
wash helps remove water-soluble impurities.

e Drying & Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate
the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the resulting crude product by flash column chromatography on silica gel
to obtain the pure N-acylated product.

N-Acylation Experimental Workflow
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Caption: Step-by-step workflow for a typical N-acylation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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